Cas no 953421-72-2 (4-bromo-7-chloroIsoquinoline)

4-bromo-7-chloroIsoquinoline structure
4-bromo-7-chloroIsoquinoline structure
Product Name:4-bromo-7-chloroIsoquinoline
CAS No:953421-72-2
MF:C9H5BrClN
MW:242.499700307846
MDL:MFCD21604719
CID:2107017
PubChem ID:56973329
Update Time:2025-04-21

4-bromo-7-chloroIsoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-7-chloroIsoquinoline
    • 4-Bromo-7-chloro-isoquinoline
    • AKOS024157604
    • MFCD21604719
    • DTXSID00719903
    • DA-00241
    • 953421-72-2
    • ZQABKYUYLHWNCU-UHFFFAOYSA-N
    • K10019
    • CS-0227230
    • SB40213
    • EN300-139943
    • Z1416189864
    • SY157431
    • AS-49606
    • SCHEMBL4064559
    • DTXCID20670648
    • DNB42172
    • 867-003-4
    • MDL： MFCD21604719
    • Inchi： 1S/C9H5BrClN/c10-9-5-12-4-6-3-7(11)1-2-8(6)9/h1-5H
    • InChI Key： ZQABKYUYLHWNCU-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC2C=C(C=CC=21)Cl

Computed Properties

  • Exact Mass: 240.92939g/mol
  • Monoisotopic Mass: 240.92939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 12.9Ų

4-bromo-7-chloroIsoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189005099-250mg
4-Bromo-7-chloroisoquinoline
 953421-72-2 97%
250mg
 197.96 USD 2021-06-01
Alichem
A189005099-1g
4-Bromo-7-chloroisoquinoline
 953421-72-2 95%
1g
 $1540.00 2023-08-31
Alichem
A189005099-5g
4-Bromo-7-chloroisoquinoline
 953421-72-2 97%
5g
 1,564.57 USD 2021-06-01
Chemenu
CM229440-1g
4-Bromo-7-chloroisoquinoline
 953421-72-2 97%
1g
 $473 2021-08-04
Chemenu
CM229440-5g
4-Bromo-7-chloroisoquinoline
 953421-72-2 97%
5g
 $1420 2021-08-04
TRC
B594160-2.5mg
4-Bromo-7-chloroisoquinoline
 953421-72-2
2.5mg
 $ 50.00 2022-06-07
TRC
B594160-5mg
4-Bromo-7-chloroisoquinoline
 953421-72-2
5mg
 $ 95.00 2022-06-07
TRC
B594160-25mg
4-Bromo-7-chloroisoquinoline
 953421-72-2
25mg
 $ 320.00 2022-06-07
abcr
AB460975-1 g
4-Bromo-7-chloroisoquinoline
 953421-72-2
1g
 €1,634.80 2022-06-10
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
80R0390-1g
4-Bromo-7-chloro-isoquinoline
 953421-72-2 97%
1g
 ¥8726.45 2025-04-11

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